Cas no 20771-83-9 ( )

• Product Name: &nbsp
• CAS No: 20771-83-9
• MF: C₁₃H₈Cl₃NO
• MW: 300.567720413208
• CID: 910506
• PubChem ID: 333979
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC338142
• AKOS000508563
• 20771-83-9
• 2-((2,4,6-TRICHLORO-PHENYLIMINO)-METHYL)-PHENOL
• NSC-338142
•  

• Inchi： 1S/C13H8Cl3NO/c14-9-5-10(15)13(11(16)6-9)17-7-8-3-1-2-4-12(8)18/h1-7,18H/b17-7+
• InChI Key： YDRZYEMILXPXEN-REZTVBANSA-N
• SMILES： ClC1C=C(C=C(C=1/N=C/C1C=CC=CC=1O)Cl)Cl

Computed Properties

• Exact Mass: 298.96734
• Monoisotopic Mass: 298.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.582
• Boiling Point: 415.6°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.746
• PSA: 29.1